molecular formula C24H24BrN5O2S2 B306013 N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide

N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide

Cat. No. B306013
M. Wt: 558.5 g/mol
InChI Key: IFGCYOPWEKMTKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide is a chemical compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or signaling pathways involved in inflammation and cancer development.
Biochemical and Physiological Effects:
Studies have shown that N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide can exert a variety of biochemical and physiological effects. These include reducing inflammation, scavenging free radicals, inducing apoptosis in cancer cells, and inhibiting tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide in lab experiments is its potential to serve as a lead compound for the development of new drugs. However, its limitations include its relatively low potency and selectivity, as well as the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide. These include:
1. Further studies to elucidate its mechanism of action and identify potential targets for drug development.
2. Development of more potent and selective analogs of the compound.
3. Investigation of its potential applications in the treatment of other diseases, such as neurodegenerative disorders.
4. Exploration of its potential use in combination with other drugs to enhance its efficacy.
5. Investigation of its pharmacokinetic properties to optimize dosing and minimize potential side effects.

Synthesis Methods

The synthesis of N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide involves the reaction of 4-bromobenzaldehyde with thiosemicarbazide to form 4-bromo-N-(1,3-thiazol-2-yl)benzamide. This compound is then reacted with 4-ethylphenyl-1,2-epoxypropane and potassium thioacetate to yield N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide.

Scientific Research Applications

N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the development of new drugs.

properties

Product Name

N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide

Molecular Formula

C24H24BrN5O2S2

Molecular Weight

558.5 g/mol

IUPAC Name

N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-[[5-[1-(4-ethylphenoxy)ethyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide

InChI

InChI=1S/C24H24BrN5O2S2/c1-4-16-5-11-19(12-6-16)32-15(2)22-28-29-24(30(22)3)34-14-21(31)27-23-26-20(13-33-23)17-7-9-18(25)10-8-17/h5-13,15H,4,14H2,1-3H3,(H,26,27,31)

InChI Key

IFGCYOPWEKMTKE-UHFFFAOYSA-N

SMILES

CCC1=CC=C(C=C1)OC(C)C2=NN=C(N2C)SCC(=O)NC3=NC(=CS3)C4=CC=C(C=C4)Br

Canonical SMILES

CCC1=CC=C(C=C1)OC(C)C2=NN=C(N2C)SCC(=O)NC3=NC(=CS3)C4=CC=C(C=C4)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.